Cas no 1286726-68-8 (3-acetyl-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzene-1-sulfonamide)

• Product Name: 3-acetyl-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzene-1-sulfonamide
• CAS No: 1286726-68-8
• MF: C₂₂H₂₂N₂O₃S
• MW: 394.486684322357
• CID: 6014619
• PubChem ID: 52906760
• Update Time: 2025-11-07

3-acetyl-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-acetyl-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzene-1-sulfonamide
• 3-acetyl-N-(2-phenylethyl)-N-(pyridin-2-ylmethyl)benzenesulfonamide
• F5854-0442
• AKOS024522295
• 3-acetyl-N-phenethyl-N-(pyridin-2-ylmethyl)benzenesulfonamide
• 1286726-68-8
• VU0523770-1
• 3-acetyl-N-(2-phenylethyl)-N-[(pyridin-2-yl)methyl]benzene-1-sulfonamide

• Inchi： 1S/C22H22N2O3S/c1-18(25)20-10-7-12-22(16-20)28(26,27)24(17-21-11-5-6-14-23-21)15-13-19-8-3-2-4-9-19/h2-12,14,16H,13,15,17H2,1H3
• InChI Key： CCQXZSJIYCNPOB-UHFFFAOYSA-N
• SMILES： C1(S(N(CCC2=CC=CC=C2)CC2=NC=CC=C2)(=O)=O)=CC=CC(C(C)=O)=C1

Computed Properties

• Exact Mass: 394.13511374g/mol
• Monoisotopic Mass: 394.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-acetyl-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzene-1-sulfonamide

Recent Advances in the Study of 3-acetyl-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzene-1-sulfonamide (CAS: 1286726-68-8)

The compound 3-acetyl-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzene-1-sulfonamide (CAS: 1286726-68-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and structural optimization of 3-acetyl-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzene-1-sulfonamide to enhance its bioactivity and pharmacokinetic properties. Researchers have employed various synthetic strategies, including modular assembly and regioselective functionalization, to generate analogs with improved target specificity and reduced off-target effects. Computational modeling and molecular docking studies have further aided in understanding the compound's interaction with biological targets, particularly enzymes and receptors involved in inflammatory and oncogenic pathways.

In vitro and in vivo evaluations have demonstrated that 3-acetyl-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzene-1-sulfonamide exhibits promising activity against a range of biological targets. Notably, the compound has shown inhibitory effects on key signaling pathways, such as NF-κB and MAPK, which are implicated in chronic inflammation and cancer progression. Additionally, its ability to modulate the activity of histone deacetylases (HDACs) has sparked interest in its potential as an epigenetic modulator for treating neurodegenerative diseases and certain malignancies.

Pharmacokinetic studies have revealed that the compound possesses favorable absorption and distribution profiles, although further optimization is required to address its metabolic stability and elimination half-life. Recent advancements in formulation science have explored the use of nano-carriers and prodrug strategies to enhance the compound's bioavailability and target tissue accumulation. These efforts are critical for translating the compound's preclinical promise into clinical applications.

The safety and toxicological profile of 3-acetyl-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzene-1-sulfonamide has also been a focal point of recent research. Preliminary toxicology assessments indicate that the compound has a manageable safety profile at therapeutic doses, with no significant adverse effects observed in animal models. However, comprehensive long-term toxicity studies are warranted to ensure its suitability for human use.

In conclusion, 3-acetyl-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzene-1-sulfonamide represents a promising candidate for further development in the pharmaceutical industry. Its multifaceted pharmacological activities, combined with ongoing efforts to optimize its chemical and biological properties, position it as a potential therapeutic agent for a variety of diseases. Future research should focus on advancing the compound through preclinical and clinical trials to fully realize its therapeutic potential.